3-Hydroxy-5-(methylsulfonamido)benzamide

• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 3-hydroxy-5-(methanesulfonamido)benzamide
• InChI: InChI=1S/C8H10N2O4S/c1-15(13,14)10-6-2-5(8(9)12)3-7(11)4-6/h2-4,10-11H,1H3,(H2,9,12)
• InChI Key: ZPZSNJKHYCRESX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=CC(=C1)C(=O)N)O

Description

3-Hydroxy-5-(methylsulfonamido)benzamide is a benzamide derivative characterized by a hydroxy group at the 3-position, a methylsulfonamido group at the 5-position, and a benzamide backbone. These analogs are synthesized via demethylation using reagents like BBr₃ or through multi-step reactions involving aryl acids and hydrazine derivatives . Key physicochemical features include a molecular weight range of 342–476 g/mol (based on MS data from analogs) and variable melting points (90–308°C) depending on substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-5-(methylsulfonamido)benzamide typically involves the condensation of 3-hydroxybenzoic acid with methylsulfonamide under specific reaction conditions. The process may include the use of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction is usually carried out in an organic solvent like dichloromethane (DCM) at room temperature .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-(methylsulfonamido)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used under anhydrous conditions.

Substitution: Nucleophiles like alkoxides or amines can be used in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of 3-hydroxy-5-(methylsulfonamido)benzaldehyde.

Reduction: Formation of 3-hydroxy-5-(methylsulfonamido)aniline.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3-Hydroxy-5-(methylsulfonamido)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(methylsulfonamido)benzamide involves its interaction with specific molecular targets. The hydroxyl and methylsulfonamido groups can form hydrogen bonds and other interactions with enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Benzamide Derivatives

Compound Name	Substituents	Key Functional Groups	Reference
3-Hydroxy-5-(methylsulfonamido)benzamide	3-OH, 5-methylsulfonamido, benzamide	Hydroxy, sulfonamide, amide	N/A
N-(4-Fluorobenzyl)-2,3-dihydroxy-5-(methylsulfonamido)benzamide (5w)	2,3-diOH, 5-methylsulfonamido, 4-fluorobenzyl	Fluorobenzyl, dihydroxy, sulfonamide
Rip-B	3,4-dimethoxyphenethyl, benzamide	Methoxy, phenethyl
4-(tert-butyl)-N-(2-chloro-4-(methylsulfonamido)benzyl)benzamide	2-chloro, 4-methylsulfonamido, tert-butyl	Chloro, sulfonamide, tert-butyl
Methyl-2-substitutedphenyl-1,3-benzoxazole-5-carboxylate	Benzoxazole, carboxylate, substituted phenyl	Benzoxazole, ester

Key Observations :

• Sulfonamide vs.
• Aromatic Substitutions : Fluorobenzyl or chlorophenyl groups (e.g., in 5w and compound from ) influence binding affinity to targets like HIV integrase or FXR/sEH .

Key Observations :

• Demethylation (BBr₃) is critical for introducing hydroxy groups in 5w , while Rip-B relies on straightforward amine coupling .
• Cyclization reactions (e.g., benzoxazole formation ) require precise control to avoid side products.

Key Observations :

• Sulfonamido groups correlate with dual-target activity (e.g., FXR/sEH modulation ).
• Hydroxy-rich derivatives (e.g., 5w ) may target enzymes like HIV integrase, while benzoxazole derivatives are tailored for antimicrobial or anticancer applications.

Key Observations :

• High melting points (e.g., 306–308°C ) suggest strong crystalline packing in hydroxy/sulfonamido derivatives.
• Safety profiles vary widely; fluorinated or chlorinated analogs may require stricter handling than non-halogenated derivatives .